Cas no 65678-06-0 (BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY-)
65678-06-0 structure
Product Name:BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY-
CAS No:65678-06-0
MF:C11H13BrO2
MW:257.123722791672
MDL:MFCD31652800
CID:3351522
PubChem ID:14839297
Update Time:2025-04-21
BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY- Chemical and Physical Properties
Names and Identifiers
-
- BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY-
- 3-bromo-5-tert-butyl-4-hydroxybenzaldehyde
- 3-bromo-5-tert-butyl-4-hydroxybenzaldehyde(WS204123)
- CS-0059770
- W17709
- 65678-06-0
- MFCD31652800
- EN300-22838980
- SCHEMBL5376916
- AS-65562
- SY333409
- Z3153315955
- 3-bromo-5-(tert-butyl)-4-hydroxybenzaldehyde
- AKOS037645992
- KMZBIKFXFGEUCP-UHFFFAOYSA-N
- QCA67806
-
- MDL: MFCD31652800
- Inchi: 1S/C11H13BrO2/c1-11(2,3)8-4-7(6-13)5-9(12)10(8)14/h4-6,14H,1-3H3
- InChI Key: KMZBIKFXFGEUCP-UHFFFAOYSA-N
- SMILES: BrC1=CC(C=O)=CC(=C1O)C(C)(C)C
Computed Properties
- Exact Mass: 256.00989g/mol
- Monoisotopic Mass: 256.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130410-100mg |
3-Bromo-5-(tert-butyl)-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 100mg |
¥1047.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130410-250mg |
3-Bromo-5-(tert-butyl)-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 250mg |
¥1615.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1130410-1g |
3-Bromo-5-(tert-butyl)-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 1g |
¥3758.00 | 2024-05-05 | |
| eNovation Chemicals LLC | D773324-250mg |
3-bromo-5-tert-butyl-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 250mg |
$155 | 2024-06-06 | |
| eNovation Chemicals LLC | D773324-1g |
3-bromo-5-tert-butyl-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 1g |
$225 | 2024-06-06 | |
| eNovation Chemicals LLC | D773324-500mg |
3-bromo-5-tert-butyl-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 500mg |
$195 | 2024-06-06 | |
| eNovation Chemicals LLC | D773324-1g |
3-bromo-5-tert-butyl-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 1g |
$1690 | 2025-03-03 | |
| 1PlusChem | 1P019FHW-2.5g |
3-bromo-5-tert-butyl-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 2.5g |
$2096.00 | 2025-03-03 | |
| 1PlusChem | 1P019FHW-50mg |
3-bromo-5-tert-butyl-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 50mg |
$291.00 | 2025-03-03 | |
| 1PlusChem | 1P019FHW-1g |
3-bromo-5-tert-butyl-4-hydroxybenzaldehyde |
65678-06-0 | 95% | 1g |
$1097.00 | 2025-03-03 |
BENZALDEHYDE, 3-BROMO-5-(1,1-DIMETHYLETHYL)-4-HYDROXY- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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